3-methyl-N-(pyridin-4-ylmethyl)but-2-enamide

• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 3-methyl-N-(pyridin-4-ylmethyl)but-2-enamide
• InChI: InChI=1S/C11H14N2O/c1-9(2)7-11(14)13-8-10-3-5-12-6-4-10/h3-7H,8H2,1-2H3,(H,13,14)
• InChI Key: XQXHZCZEKGCWRK-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)NCC1=CC=NC=C1)C

Description

3-methyl-N-(pyridin-4-ylmethyl)but-2-enamide is an organic compound with the molecular formula C11H14N2O

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methyl-N-(pyridin-4-ylmethyl)but-2-enamide typically involves the reaction of 3-methylbut-2-enamide with pyridin-4-ylmethylamine under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in its desired form .

Chemical Reactions Analysis

Types of Reactions

3-methyl-N-(pyridin-4-ylmethyl)but-2-enamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce reduced forms of the compound. Substitution reactions can result in the formation of various substituted derivatives .

Scientific Research Applications

3-methyl-N-(pyridin-4-ylmethyl)but-2-enamide has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and materials.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on various biological pathways.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-methyl-N-(pyridin-4-ylmethyl)but-2-enamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context and application being studied .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 3-methyl-N-(pyridin-4-ylmethyl)but-2-enamide include:

• 3-methyl-N-(pyridin-4-yl)pyridin-4-amine
• 3-nitro-N-(pyridin-4-yl)pyridin-4-amine
• 3-methyl-N-(pyridin-4-ylmethyl)imidazo[1,2-a]pyrazin-8-amine

Uniqueness

What sets this compound apart from these similar compounds is its specific structural arrangement and the presence of the butenamide moiety.